Cas no 93841-13-5 (1-Piperazinepropanesulfonic acid)

• Product Name: 1-Piperazinepropanesulfonic acid
• CAS No: 93841-13-5
• MF: C₇H₁₆N₂O₃S
• MW: 208.278540611267
• CID: 812037
• PubChem ID: 11971145
• Update Time: 2025-04-19

1-Piperazinepropanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepropanesulfonic acid
• 3-piperazin-1-ylpropane-1-sulfonic acid
• piperazine-1-propanesulphonic acid
• SCHEMBL1647095
• EINECS 298-983-6
• DTXSID30239760
• piperazinepropanesulfonic acid
• 93841-13-5
• Piperazine-1-propanesulfonic acid
• NS00063322
• 3-(piperazin-1-yl)propane-1-sulfonic acid
• MPB7TDM6UL

• Inchi： 1S/C7H16N2O3S/c10-13(11,12)7-1-4-9-5-2-8-3-6-9/h8H,1-7H2,(H,10,11,12)
• InChI Key： QGZSANLMUAESBT-UHFFFAOYSA-N
• SMILES： S(CCCN1CCNCC1)(=O)(=O)O

Computed Properties

• Exact Mass: 208.088163
• Monoisotopic Mass: 208.088163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78
• XLogP3: -3.4

Experimental Properties

• Density: 1.253
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.517